Cas no 2172447-54-8 (4-(6-cyclopropylpyridin-3-yl)benzamide)

4-(6-Cyclopropylpyridin-3-yl)benzamide is a specialized organic compound featuring a benzamide core linked to a cyclopropyl-substituted pyridine moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The cyclopropyl group enhances metabolic stability, while the pyridine and benzamide functionalities offer versatile binding interactions, potentially improving selectivity in target engagement. Its well-defined molecular architecture facilitates applications in drug discovery, particularly as an intermediate or scaffold for kinase inhibitors or other bioactive molecules. The compound's synthetic accessibility and modular design further support its utility in structure-activity relationship (SAR) studies. Suitable for controlled reactions, it is typically handled under standard laboratory conditions.
4-(6-cyclopropylpyridin-3-yl)benzamide structure
2172447-54-8 structure
Product Name:4-(6-cyclopropylpyridin-3-yl)benzamide
CAS No:2172447-54-8
MF:C15H14N2O
MW:238.284463405609
CID:6003904
PubChem ID:165565386
Update Time:2025-06-15

4-(6-cyclopropylpyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(6-cyclopropyl-3-pyridinyl)-
    • 4-(6-cyclopropylpyridin-3-yl)benzamide
    • 2172447-54-8
    • EN300-1586517
    • Inchi: 1S/C15H14N2O/c16-15(18)12-5-1-10(2-6-12)13-7-8-14(17-9-13)11-3-4-11/h1-2,5-9,11H,3-4H2,(H2,16,18)
    • InChI Key: UMULYRZZZCGZRQ-UHFFFAOYSA-N
    • SMILES: C(N)(=O)C1=CC=C(C2=CC=C(C3CC3)N=C2)C=C1

Computed Properties

  • Exact Mass: 238.110613074g/mol
  • Monoisotopic Mass: 238.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.224±0.06 g/cm3(Predicted)
  • Boiling Point: 449.0±40.0 °C(Predicted)
  • pka: 15.69±0.50(Predicted)

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Additional information on 4-(6-cyclopropylpyridin-3-yl)benzamide

Comprehensive Overview of 4-(6-cyclopropylpyridin-3-yl)benzamide (CAS No. 2172447-54-8): Properties, Applications, and Research Insights

4-(6-cyclopropylpyridin-3-yl)benzamide (CAS No. 2172447-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyclopropyl-substituted pyridine ring linked to a benzamide moiety, which contributes to its potential bioactivity. Researchers are particularly interested in its role as a kinase inhibitor or ligand for targeted therapies, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for small-molecule modulators like 4-(6-cyclopropylpyridin-3-yl)benzamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s structure-activity relationship (SAR) is a focal point for optimizing efficacy in conditions such as inflammatory diseases or metabolic disorders. Its CAS number 2172447-54-8 serves as a critical identifier in regulatory and patent documentation, ensuring traceability in industrial and academic settings.

The synthesis of 4-(6-cyclopropylpyridin-3-yl)benzamide typically involves multi-step organic reactions, including cross-coupling and amide bond formation. These methods are frequently discussed in forums on green chemistry, reflecting broader concerns about sustainable synthesis. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to verify purity, a topic often queried in search engines by quality control professionals.

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Ongoing studies on 4-(6-cyclopropylpyridin-3-yl)benzamide also intersect with AI-driven drug discovery, a hot topic in 2024. Machine learning models predict its interactions with proteins like BRD4 or JAK2, targets relevant in oncology. Such applications align with searches for "AI in chemical synthesis" or "pyridine derivatives in cancer therapy," enhancing this text’s relevance. Furthermore, its physicochemical properties (e.g., logP, solubility) are critical for formulation scientists, a niche yet growing search segment.

In conclusion, 4-(6-cyclopropylpyridin-3-yl)benzamide (CAS No. 2172447-54-8) exemplifies the convergence of medicinal chemistry and modern technology. Its versatility in research, coupled with industry demand, ensures its prominence in scientific literature and online discussions. By integrating keywords like "cyclopropylpyridine synthesis" and "benzamide applications," this overview caters to both technical and commercial audiences while adhering to SEO best practices.

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